Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate is a chemical compound with a molecular weight of 222.22 . It is a derivative of 2-aminothiazole, a significant class of organic medicinal compounds utilized as a starting material for the synthesis of a diverse range of heterocyclic analogues .
Scientific Research Applications
Synthesis and Structural Analysis
- Ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate and its analogs have been synthesized through various methods, including Michael-like addition strategies and cyclization reactions. These methods provide access to a range of derivatives for further functional exploration (Boy & Guernon, 2005).
- The crystal structure analysis of ethyl 2-amino-oxazole-5-carboxylate revealed planar sheets connected by intermolecular hydrogen bonding, highlighting the importance of structural features for the compound's reactivity and potential interactions (Kennedy et al., 2001).
Antimicrobial and Antitumor Activities
- Derivatives of ethyl 2-amino-4-methylthiazole-5-carboxylate have been studied for their antimicrobial activities, revealing their potential as templates for developing new antimicrobial agents. Structure-activity relationship (SAR) analysis through 3D QSAR studies has provided insights into the molecular basis of their activities (Desai, Bhatt, & Joshi, 2019).
- Certain analogs of ethyl 2-aminothiazole-4-carboxylate have shown promising in vitro antitumor activity against various human tumor cell lines, indicating their potential utility in anticancer drug development (El-Subbagh, Abadi, & Lehmann, 1999).
Chemical Space Expansion and Synthetic Utility
- Research has also focused on expanding the chemical space of oxazole derivatives, including this compound, by synthesizing sp3-enriched derivatives. These efforts aim to provide novel building blocks for synthetic and medicinal chemistry, demonstrating the versatility of oxazole and thiazole scaffolds in drug discovery and development (Slobodyanyuk et al., 2019).
Properties
IUPAC Name |
ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8F2N2O3/c1-2-13-6(12)4-3(5(8)9)11-7(10)14-4/h5H,2H2,1H3,(H2,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTDPYJBYVHHHRI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N=C(O1)N)C(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8F2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2044712-87-8 |
Source
|
Record name | ethyl 2-amino-4-(difluoromethyl)-1,3-oxazole-5-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.